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Compound of Interest

2-Methoxy-5-
Compound Name:

(trifluoromethyl)benzonitrile

cat. No.: B1318767

An In-depth Technical Guide on the Material Safety of 2-Methoxy-5-
(trifluoromethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 2-Methoxy-
5-(trifluoromethyl)benzonitrile (CAS No. 34636-92-5). The information is intended for
researchers, scientists, and professionals in drug development who may handle or use this
compound.

Section 1: Chemical and Physical Properties

2-Methoxy-5-(trifluoromethyl)benzonitrile is an organic compound with the chemical formula
C9H6F3NO.[1] It is a halogenated heterocycle characterized by a benzene ring substituted with
a methoxy group, a trifluoromethyl group, and a nitrile group.[2][3]

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 34636-92-5 [1]
Molecular Formula C9H6F3NO [1]
Molecular Weight 201.15 g/mol [1]
Appearance White powder

Melting Point 30-34°C

Purity >97% or 298.0% [3]

Section 2: Hazard Identification and Classification

This compound is classified as hazardous. The GHS hazard statements indicate potential

health risks associated with exposure.

Table 2: GHS Hazard Classification

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 3 or 4

H301: Toxic if swallowed or
H302: Harmful if swallowed[2]

Acute Toxicity, Dermal

Category 3

H311: Toxic in contact with
skin[2]

Acute Toxicity, Inhalation

Category 3 or 4

H330: Fatal if inhaled or H332:
Harmful if inhaled[2]

H315: Causes skin irritation[2]

Skin Corrosion/Irritation Category 2 ]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2/2A o
Irritation irritation[2][4]
Specific target organ toxicity, H335: May cause respiratory
Category 3

single exposure

irritation[4]
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Note: The exact categorization may vary between suppliers and notifications depending on
impurities and other factors.[2]

Section 3: Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.
Precautions for Safe Handling:

e Avoid contact with skin, eyes, and clothing.[4][5]

Avoid ingestion and inhalation.[4][5]

Use only in a well-ventilated area or outdoors.[4]

Wash hands thoroughly after handling.[4]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[4][5]

Conditions for Safe Storage:
» Store in a cool, dry, and well-ventilated place.[4]
o Keep the container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[6]

Section 4: Emergency and First Aid Procedures

Immediate and appropriate first aid measures are essential in case of exposure.

Table 3: First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing has
Inhalation stopped, give artificial respiration. Seek

immediate medical attention.[7]

Immediately remove contaminated clothing.
) Flush the skin with plenty of soap and water for
Skin Contact ) ) o
at least 15 minutes. Seek medical attention if

irritation persists.[4][7]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue

rinsing and get immediate medical attention.[4]

[7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[8]

Section 5: Fire-Fighting Measures and Accidental
Release

Fire-Fighting Measures:
» Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.

o Specific Hazards: Thermal decomposition can produce toxic fumes, including carbon
monoxide, carbon dioxide, hydrogen fluoride, and nitrogen oxides.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures:
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e Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Wear
appropriate personal protective equipment.

e Environmental Precautions: Prevent the product from entering drains or waterways.

o Containment and Cleaning: Soak up with inert absorbent material and dispose of as
hazardous waste.[9]

Section 6: Experimental Protocols and Applications

While specific, detailed experimental protocols for 2-Methoxy-5-(trifluoromethyl)benzonitrile
are not readily available in the public domain, its structural motifs suggest its use as an
intermediate in organic synthesis.

General Applications:

o Pharmaceutical Industry: The trifluoromethyl group is often incorporated into drug candidates
to improve pharmacokinetic properties such as bioavailability and metabolic stability. This
compound serves as a valuable building block for such molecules.[2]

e Agrochemicals: Similar fluorinated compounds are explored for their biological activity as
potential pesticides or herbicides.[2]

o Material Science: The unique properties imparted by the trifluoromethyl group make it a
useful component in the development of advanced materials.[2]

lllustrative Synthetic Step (General): The nitrile group (-CN) can be a versatile functional group
in organic synthesis. A common reaction is its reduction to a primary amine (-CH2NH2) using a
reducing agent like Lithium Aluminum Hydride (LiAIH4) in an appropriate solvent such as
diethyl ether or tetrahydrofuran (THF), followed by an aqueous workup.

Disclaimer: This is a generalized example. Specific reaction conditions must be optimized for
this particular substrate.

Section 7: Visualizing Safety Procedures

The following diagrams illustrate key logical workflows for hazard response.
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Caption: Hazard Identification Flowchart.

Caption: First Aid Response Workflow.

Caption: Accidental Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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